N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide

• IUPAC Name: N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide
• InChI: InChI=1S/C18H23N3O2S/c1-2-15(23-14-11-7-4-8-12-14)16(22)19-18-21-20-17(24-18)13-9-5-3-6-10-13/h4,7-8,11-13,15H,2-3,5-6,9-10H2,1H3,(H,19,21,22)
• InChI Key: LTWKYQOKFBYEAD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NN=C(S1)C2CCCCC2)OC3=CC=CC=C3
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide, also known as CYT387, is a small molecule inhibitor that has been extensively studied in the field of cancer research. It belongs to the class of Janus kinase (JAK) inhibitors, which target the JAK-STAT signaling pathway. This pathway plays a crucial role in many cellular processes, including immune response, hematopoiesis, and inflammation. Dysregulation of this pathway has been implicated in several diseases, including cancer, autoimmune disorders, and myeloproliferative neoplasms. CYT387 has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide is a selective inhibitor of JAK2 and other JAK family members. JAKs are intracellular tyrosine kinases that play a crucial role in the JAK-STAT signaling pathway. Upon activation by cytokines or growth factors, JAKs phosphorylate STATs, which then translocate to the nucleus and regulate gene expression. Dysregulation of this pathway has been implicated in several diseases, including cancer and autoimmune disorders. By inhibiting JAKs, N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide suppresses the JAK-STAT signaling pathway, leading to the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune response.
Biochemical and Physiological Effects:
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide has been shown to have several biochemical and physiological effects in preclinical models of cancer. In vitro studies have demonstrated that N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide inhibits cell proliferation and induces apoptosis in a dose-dependent manner. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide has also been shown to inhibit angiogenesis and modulate the immune response. In vivo studies have shown that N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide suppresses tumor growth and prolongs survival in preclinical models of leukemia, myelofibrosis, and solid tumors.

Advantages and Limitations for Lab Experiments

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide has several advantages as a tool for studying the JAK-STAT signaling pathway and its role in disease. It is a selective inhibitor of JAK2 and other JAK family members, making it a valuable tool for studying the specific functions of these kinases. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide has also been extensively studied in preclinical models of cancer, providing a wealth of data on its efficacy and mechanism of action. However, there are also limitations to using N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide in lab experiments. It is a small molecule inhibitor, which may limit its ability to penetrate certain tissues or cells. Additionally, N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for research on N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide and its role in disease. One area of focus is the development of combination therapies with other targeted agents or chemotherapy drugs. Another area of focus is the identification of biomarkers that can predict response to N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide treatment. Additionally, there is a need for further research on the safety and tolerability of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide in clinical trials, as well as its long-term effects on disease progression and patient outcomes.

Scientific Research Applications

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide has been extensively studied in preclinical models of cancer, including leukemia, myelofibrosis, and solid tumors. In these studies, N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide has been shown to inhibit JAK2 and other JAK family members, leading to the suppression of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide has also been shown to modulate the immune response, leading to enhanced anti-tumor activity. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-phenoxybutanamide is currently being evaluated in clinical trials for the treatment of myelofibrosis, polycythemia vera, and acute myeloid leukemia.